Cas no 444318-33-6 (2-(2-Bromo-4-{2-cyano-2-[(propan-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid)
2-(2-Bromo-4-{2-cyano-2-[(propan-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-Bromo-4-[(Z)-2-cyano-3-oxo-3-(propan-2-ylamino)prop-1-enyl]phenoxy]acetic acid
- 2-(2-bromo-4-{2-cyano-2-[(propan-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid
- EN300-1180825
- Z1271497756
- 444318-33-6
- 2-(2-Bromo-4-{2-cyano-2-[(propan-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid
-
- Inchi: 1S/C15H15BrN2O4/c1-9(2)18-15(21)11(7-17)5-10-3-4-13(12(16)6-10)22-8-14(19)20/h3-6,9H,8H2,1-2H3,(H,18,21)(H,19,20)/b11-5-
- InChI Key: DTFKCMMAMLZPJI-WZUFQYTHSA-N
- SMILES: BrC1=C(C=CC(=C1)/C=C(/C#N)\C(NC(C)C)=O)OCC(=O)O
Computed Properties
- Exact Mass: 366.02152g/mol
- Monoisotopic Mass: 366.02152g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 495
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 99.4Ų
2-(2-Bromo-4-{2-cyano-2-[(propan-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1180825-0.05g |
444318-33-6 | 0.05g |
$246.0 | 2023-06-08 | |||
| Enamine | EN300-1180825-50mg |
444318-33-6 | 90.0% | 50mg |
$246.0 | 2023-10-03 |
2-(2-Bromo-4-{2-cyano-2-[(propan-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2-(2-Bromo-4-{2-cyano-2-[(propan-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid
2-(2-Bromo-4-{2-cyano-2-[(propan-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic Acid (CAS No: 444318-33-6)
The compound 2-(2-Bromo-4-{2-cyano-2-[(propan-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid, identified by the CAS number 444318-33, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule consists of a phenoxy group substituted with bromine and a cyano-substituted ethenyl group, which are connected via a carboxylic acid moiety. Its structure is characterized by the presence of multiple functional groups, including bromine, cyano, and carbamoyl groups, which contribute to its reactivity and versatility.
Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its potential as a precursor for the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. The bromine atom in the molecule serves as an electrophilic site, making it amenable to various substitution reactions. This property has been exploited in the synthesis of derivatives with enhanced pharmacokinetic profiles. Additionally, the cyano group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, making it suitable for applications in drug design.
The carbamoyl group attached to the ethenyl chain adds further complexity to the molecule's structure. This group not only enhances the molecule's solubility but also provides sites for hydrogen bonding, which is crucial for interactions with biological targets. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various protein targets, paving the way for its use in rational drug design.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The key intermediates include bromobenzene derivatives and cyano-containing alkenes, which are combined under specific reaction conditions to yield the final product. The optimization of these reaction conditions has been a focus of recent research efforts, with studies aiming to improve yield and purity while minimizing environmental impact.
The application of this compound extends beyond pharmaceuticals. It has shown promise in agrochemicals, where its ability to inhibit specific enzymes makes it a potential candidate for herbicide development. Field trials have demonstrated its efficacy in controlling invasive plant species without significant adverse effects on non-target organisms. Furthermore, its stability under various environmental conditions makes it suitable for large-scale agricultural use.
From an environmental perspective, understanding the fate and transport of this compound is critical for ensuring sustainable use. Recent studies have investigated its degradation pathways under different soil and aqueous conditions. These findings suggest that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment.
In conclusion, 2-(2-Bromo-4-{cyano-(propan-yl)carbamoyl}phenoxy)acetic acid (CAS No: 444318) is a versatile compound with wide-ranging applications across multiple industries. Its unique structure and reactivity make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.
444318-33-6 (2-(2-Bromo-4-{2-cyano-2-[(propan-2-yl)carbamoyl]eth-1-en-1-yl}phenoxy)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)